Cas no 144173-16-0 (3,6-Diazabicyclo[3.1.0]hexane,1-methyl-3-(phenylmethyl)-)
![3,6-Diazabicyclo[3.1.0]hexane,1-methyl-3-(phenylmethyl)- structure](https://www.kuujia.com/scimg/cas/144173-16-0x500.png)
144173-16-0 structure
Product name:3,6-Diazabicyclo[3.1.0]hexane,1-methyl-3-(phenylmethyl)-
3,6-Diazabicyclo[3.1.0]hexane,1-methyl-3-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3,6-Diazabicyclo[3.1.0]hexane,1-methyl-3-(phenylmethyl)-
- 3-benzyl-1-methyl-3,6-diazabicyclo[3.1.0]hexane
- 3,6-Diazabicyclo[3.1.0]hexane,1-methyl-3-(phenylmethyl)-(9CI)
- ACMC-20n3oi
- AG-D-87182
- CTK4C3971
- 144173-16-0
- DTXSID60668327
- SCHEMBL9055253
-
- Inchi: InChI=1S/C12H16N2/c1-12-9-14(8-11(12)13-12)7-10-5-3-2-4-6-10/h2-6,11,13H,7-9H2,1H3
- InChI Key: UMHJOLRQIBNFSJ-UHFFFAOYSA-N
- SMILES: C1C=CC(CN2CC3NC3(C)C2)=CC=1
Computed Properties
- Exact Mass: 188.13100
- Monoisotopic Mass: 188.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.2A^2
- XLogP3: 1.2
Experimental Properties
- PSA: 25.18000
- LogP: 1.49940
3,6-Diazabicyclo[3.1.0]hexane,1-methyl-3-(phenylmethyl)- Related Literature
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W. Du,A. J. Cruz-Cabeza,S. Woutersen,R. J. Davey,Q. Yin Chem. Sci., 2015,6, 3515-3524
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Fumio Hamada,Manabu Yamada,Yoshihiko Kondo,Shin-ichi Ito,Uichi Akiba CrystEngComm, 2011,13, 6920-6922
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Bruno C. Batista,Elton Sitta,Markus Eiswirth,Hamilton Varela Phys. Chem. Chem. Phys., 2008,10, 6686-6692
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Junjie Chen,Parham Rohani,Stavros G. Karakalos,Michael J. Lance,Todd J. Toops,Mark T. Swihart,Eleni A. Kyriakidou Chem. Commun., 2020,56, 9882-9885
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Hideki Matsubara,Hiroyasu Kataoka,Hajime Ohtani Polym. Chem., 2010,1, 1056-1061
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